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Compound of Interest

Compound Name: (Z)-but-2-enedioate;dioctyltin(2+)

Cat. No.: B7908049

Get Quote

Executive Summary
In the formulation of Polyvinyl Chloride (PVC), the choice between Dioctyltin Maleate (DOTM)

and Calcium-Zinc (Ca/Zn) systems represents a trade-off between optical

performance/efficiency and toxicological safety/regulatory compliance.

Dioctyltin Maleate (DOTM): The "Gold Standard" for rigid, crystal-clear PVC. It functions as a

high-efficiency scavenger of labile chlorine and a dienophile, preventing the formation of

chromophoric polyene sequences. It is preferred for high-end medical tubing, clear rigid

films, and food packaging where transparency is non-negotiable.[1]

Calcium-Zinc (Ca/Zn): The primary "Eco-Friendly" alternative.[2] It relies on a synergistic

mechanism where Zinc acts as the active stabilizer and Calcium acts as the acid scavenger

to prevent "Zinc Burning."[3] While historically inferior in clarity and early-color hold, modern

formulations utilizing co-stabilizers (

-diketones, polyols) have narrowed the performance gap, making them suitable for flexible
films, profiles, and wire/cable applications.
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Understanding the chemical pathways is crucial for predicting failure modes (e.g., blackening

vs. yellowing).

Dioctyltin Maleate: The Frye-Horst Mechanism
Organotins function via the Frye-Horst mechanism, primarily through the displacement of labile

allylic chlorine atoms on the PVC chain.

Displacement: The maleate group displaces the labile chlorine, capping the defect site with a

stable ester linkage.

Diels-Alder Addition: The maleate double bond (

) reacts with developing polyene sequences in the PVC backbone, effectively breaking the
conjugation length and preventing color formation (yellowing).

Result: Exceptional initial color retention and long-term clarity.

Calcium-Zinc: The Synergistic Exchange
Ca/Zn systems operate on a delicate balance to prevent Lewis Acid catalysis.

Zinc Substitution (Fast): Zinc soap (

) rapidly replaces labile chlorine. This stops initial degradation but produces Zinc Chloride (

).

The Danger Zone (

):

is a strong Lewis Acid that catalyzes rapid dehydrochlorination, leading to sudden blackening
("Zinc Burning").[4][5]

Calcium Neutralization (Slow): Calcium soap (

) reacts with

to form harmless
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and regenerate the active Zinc soap.

Result: Good long-term stability, but requires precise formulation to avoid early yellowing or

sudden failure.
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Figure 1: Comparative stabilization pathways. Note the cyclic regeneration required in Ca/Zn

systems versus the direct capping/addition in Tin systems.

Performance Metrics & Data Analysis
The following data represents typical performance characteristics derived from rigid PVC

formulations (K-value 57-60) processed at 190°C.

Comparative Performance Table
Metric

Dioctyltin Maleate
(DOTM)

Calcium-Zinc
(Ca/Zn)

Interpretation

Dosage Efficiency High (1.0 - 2.0 phr)
Moderate (2.5 - 4.0

phr)

DOTM requires less

mass for equivalent

protection.

Initial Color (YI) Excellent (YI < 2.0) Good (YI 5.0 - 10.0)

DOTM maintains

"water white" clarity;

Ca/Zn tends to start

slightly yellow.

Transparency (Haze) < 1.5% 3.0% - 8.0%

Ca/Zn soaps can

cause "water

whitening" or haze

due to compatibility

issues.

Static Stability (Congo

Red)
50 - 80 mins 30 - 60 mins

Time to HCl evolution

(ISO 182-1).

Dynamic Stability

(Rheology)

Long plateau, gradual

failure

Shorter plateau,

potential sudden

cross-linking

Ca/Zn can exhibit

sudden torque

increases (cross-

linking) if ZnCl2

accumulates.

Odor

Distinctive

(Mercaptan-like if S-

containing, Maleates

mild)

Low / Fatty Acid odor

Ca/Zn is generally

preferred for low-odor

applications.
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Thermal Stability Profile (Schematic)
DOTM: Shows a flat color curve (low Yellowness Index) for an extended period, followed by

a gradual rise.

Ca/Zn: Often shows an initial "induction period" with slight yellowing, maintained by the

Calcium scavenger. Once the Calcium is depleted, the Zinc causes a rapid spike in

degradation (blackening).

Experimental Protocols
To validate these stabilizers in your own matrix, follow these standardized protocols.

Static Thermal Stability (Congo Red Test)
Standard: ISO 182-1 Objective: Determine the "Stability Time" (

) until HCl evolution occurs.

Preparation: Cut PVC sample (approx. 50mg) into small chips (

mm).

Setup: Place chips in a reaction tube heated to 200°C ± 0.5°C in a block heater.

Indicator: Suspend a strip of Congo Red paper inside the top of the tube (do not touch the

sample).

Measurement: Record the time when the paper changes from Red (pH 5) to Blue (pH 3).

Validation: Run in triplicate. Coefficient of variation should be

.

Dynamic Stability (Torque Rheometry)
Standard: ASTM D2538 Objective: Simulate processing conditions to measure fusion time and

degradation onset.

Equipment: Brabender Plasti-Corder or equivalent torque rheometer.
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Conditions: Chamber temp 190°C, Rotor speed 60 RPM, Charge mass 60g.

Workflow:

Load dry blend.

Observe Fusion Peak (Gelation).

Monitor Equilibrium Torque (Stable processing window).

Identify Degradation Point: Defined as the time when torque rises 200 meter-grams (m-g)

above the minimum equilibrium torque (indicating cross-linking).
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Figure 2: Standardized workflow for stabilizer evaluation.

Regulatory & Toxicology Landscape
The shift from Tin to Ca/Zn is largely driven by regulatory pressure rather than performance.

Dioctyltin (DOT): While many organotins (e.g., Dibutyltin) are restricted under REACH Annex

XVII due to reproductive toxicity, Dioctyltin is unique. It is often permitted for food contact

materials (FCM) by the FDA (21 CFR 178.2650) and EFSA, provided migration limits are

met. However, the general industry trend is "Heavy Metal Free," pushing users toward

Ca/Zn.
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Calcium-Zinc: Universally accepted as non-toxic. It is the standard for medical bags

(replacing DEHP/Lead systems) and toys (EN 71-3 compliance). It faces no major regulatory

restrictions, making it the "future-proof" choice for global drug development and packaging.

Conclusion & Recommendation
Choose Dioctyltin Maleate if: Your application requires crystal clarity (e.g., medical drip

chambers, rigid blister packs) and high processing temperatures where initial color hold is

critical.[1] The performance-to-weight ratio is superior.[6]

Choose Calcium-Zinc if: You are targeting regulated markets (toys, eco-packaging) or

flexible applications where slight haze is acceptable. Ensure your formulation includes

adequate co-stabilizers (epoxidized soybean oil, phosphites) to mitigate the "Zinc Burning"

risk.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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